![molecular formula C12H10ClNO4 B5878094 methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate](/img/structure/B5878094.png)
methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate
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Overview
Description
Methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate, also known as MACB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MACB is a benzofuran derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate is not fully understood. However, it has been proposed that methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate may act by inhibiting the activity of enzymes involved in various cellular processes, such as DNA replication and protein synthesis. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has also been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been shown to have various biochemical and physiological effects. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has also been shown to have antibacterial and antifungal properties. Additionally, methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been shown to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
Methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has several advantages for lab experiments. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate is easy to synthesize and has a high yield. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate is also stable under various conditions, making it suitable for long-term storage. However, methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has some limitations, including its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate. One area of research is the development of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate derivatives with improved properties, such as increased solubility and potency. Another area of research is the investigation of the mechanism of action of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate in various cellular processes. Additionally, the potential use of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate in the treatment of Alzheimer's disease and other neurodegenerative disorders warrants further investigation. Finally, the use of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate as an anti-inflammatory agent and its potential applications in other disease states should be explored.
Conclusion
In conclusion, methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate is a chemical compound that has potential applications in scientific research. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been synthesized using various methods and has been investigated for its anticancer, antibacterial, and antifungal properties. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has also been studied for its potential use in the treatment of Alzheimer's disease and as an anti-inflammatory agent. While methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has several advantages for lab experiments, it also has some limitations. Future research on methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate should focus on the development of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate derivatives with improved properties and the investigation of its mechanism of action in various cellular processes.
Synthesis Methods
Methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been synthesized using various methods, including the reaction of 3-(acetylamino)-5-chlorobenzoic acid with methyl chloroformate in the presence of triethylamine, and the reaction of 3-(acetylamino)-5-chlorobenzoic acid with methanol and thionyl chloride. The yield of methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate varies depending on the synthesis method used.
Scientific Research Applications
Methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has been investigated for its anticancer, antibacterial, and antifungal properties. methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate has also been studied for its potential use in the treatment of Alzheimer's disease and as an anti-inflammatory agent.
properties
IUPAC Name |
methyl 3-acetamido-5-chloro-1-benzofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO4/c1-6(15)14-10-8-5-7(13)3-4-9(8)18-11(10)12(16)17-2/h3-5H,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVNFUOIXPMOHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(OC2=C1C=C(C=C2)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(acetylamino)-5-chloro-1-benzofuran-2-carboxylate |
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